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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence of the
Neodymium-146 (4°Nd) isotope. It details its abundance, nucleosynthetic origins, and the
experimental methodologies used for its characterization. This document is intended for
researchers, scientists, and professionals in drug development who require a deep
understanding of this specific isotope for applications such as geological dating, nuclear
medicine, and materials science.

Introduction to Neodymium and its Isotopes

Neodymium (Nd) is a rare-earth element with the atomic number 60. In its natural form, it is a
mixture of seven isotopes, five of which are stable and two are radioactive with extremely long
half-lives.[1][2] These isotopes are 142Nd, 143Nd, 144Nd, 1*°Nd, 146Nd, 148Nd, and >°Nd.[1][2][3]
The isotopic composition of naturally occurring neodymium is remarkably constant in terrestrial
materials.[4] Neodymium is more abundant in the Earth's crust than lead and about half as
plentiful as copper.[1]

Natural Abundance of Neodymium-146

Neodymium-146 is a stable isotope of neodymium, meaning it does not undergo radioactive
decay.[3][5] It is one of the five stable isotopes of this element.[1] The natural abundance of
146Nd is approximately 17.19% to 17.2% of the total neodymium found in nature.[1][6][7] This
makes it the third most abundant isotope of neodymium.[1][3]
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Quantitative Data on Naturally Occurring Neodymium

Isotopes

For ease of comparison, the natural abundances and atomic masses of all naturally occurring

neodymium isotopes are summarized in the table below.

Natural . .
Atomic Mass Nuclear Spin .
Isotope Abundance Stability
(Da) )
(%)
142Nd 27.13-27.2 141.907719 0 Stable
143Nd 12.18-12.2 142.909810 712 Stable
Radioactive (a
144Nd 23.80 - 23.8 143.910083 0
decay)
145Nd 8.30-8.3 144.912570 712 Stable
146Nd 17.19-17.2 145.913113 0 Stable
148Nd 5.76 - 5.80 147.916889 0 Stable
Radioactive
150Nd 5.60 - 5.64 149.920887 0
(B~B~ decay)

Data compiled from multiple sources[1][5][6][7].

Nucleosynthesis of Neodymium-146

The elements heavier than iron, including neodymium, are primarily synthesized in stars
through neutron capture processes.[8] Neodymium-146 is formed through both the slow (s-
process) and rapid (r-process) neutron capture processes.[8]

The s-Process Pathway

The s-process occurs in asymptotic giant branch (AGB) stars and involves the slow capture of
neutrons by pre-existing seed nuclei. In this process, a stable isotope captures a neutron, and
if the resulting isotope is unstable, it undergoes beta decay, increasing its atomic number and
forming a new element. This process continues, building up heavier elements. The production
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of 146Nd via the s-process involves a chain of neutron captures and beta decays starting from
lighter elements.

The r-Process Pathway

The r-process, or rapid neutron-capture process, is responsible for the creation of about half of
the atomic nuclei heavier than iron.[9] This process occurs in explosive stellar environments
with extremely high neutron densities, such as supernova explosions and neutron star
mergers.[9][10][11] During the r-process, seed nuclei rapidly capture multiple neutrons before
they have a chance to undergo beta decay.[9] Following the cessation of the intense neutron
flux, the highly unstable, neutron-rich nuclei undergo a series of beta decays, eventually
populating the stable neutron-rich isotopes, including 146Nd.[9]

The following diagram illustrates the general nucleosynthetic pathways leading to the formation
of stable neodymium isotopes, including Neodymium-146.
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Caption: Nucleosynthetic Pathways to Neodymium-146.

Experimental Protocols for Isotopic Analysis

The determination of the isotopic composition of neodymium is crucial for various scientific
disciplines, including geochemistry and geochronology.[12][13] The primary techniques used
for high-precision isotope ratio measurements are Thermal lonization Mass Spectrometry
(TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Sample Preparation
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» Digestion: Geological or other sample materials are first dissolved using strong acids (e.g., a
mixture of hydrofluoric and nitric acids) in a clean laboratory environment to minimize

contamination.

o Chemical Separation: Neodymium is chemically separated from the sample matrix using ion-
exchange chromatography. This is a critical step to remove other elements that could
interfere with the mass spectrometric analysis.[1]

Mass Spectrometry

e Thermal lonization Mass Spectrometry (TIMS):

o Principle: A purified neodymium sample is loaded onto a metal filament (e.g., rhenium).
The filament is heated to a high temperature, causing the neodymium atoms to ionize.

o Analysis: The resulting ions are accelerated into a magnetic field, which separates them
based on their mass-to-charge ratio. Detectors then measure the ion currents for each
isotope.

e Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS):

o Principle: The sample solution is introduced into a high-temperature argon plasma, which
efficiently ionizes the neodymium atoms.

o Analysis: The ions are then introduced into a mass spectrometer with multiple detectors
(collectors) that simultaneously measure the ion beams of the different isotopes.

Data Analysis

The measured isotope ratios are corrected for instrumental mass fractionation. This is typically
done by normalizing the measured ratios to a known, constant isotope ratio of another element
or by using a double-spike technique. The final data provide the precise isotopic composition of
neodymium in the sample.

The following diagram outlines the general experimental workflow for the determination of
neodymium isotope abundances.
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Experimental Workflow for Neodymium Isotope Analysis
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Caption: Workflow for Neodymium Isotope Analysis.

Applications of Neodymium-146

Beyond its fundamental scientific interest, Neodymium-146 has specific applications. It is used
as a target material for the production of the radioisotope Promethium-147 (*4’Pm) through
neutron capture.[14][15][16] *’Pm is utilized in radioisotopic power generation and as a source
in thickness gauges for industrial applications.[6][7][16]

Conclusion

Neodymium-146 is a significant stable isotope of neodymium with a natural abundance of
approximately 17.2%. Its formation in stars through the s- and r-processes provides insights
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into stellar nucleosynthesis. The precise measurement of its abundance, along with other
neodymium isotopes, is a powerful tool in the Earth and planetary sciences. Furthermore, its
role in the production of other valuable radioisotopes highlights its importance in applied
nuclear science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b095460#natural-occurrence-of-neodymium-146-
isotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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